4-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile

• IUPAC Name: 4-(4-methyl-2-oxo-1H-imidazol-3-yl)benzonitrile
• InChI: InChI=1S/C11H9N3O/c1-8-7-13-11(15)14(8)10-4-2-9(6-12)3-5-10/h2-5,7H,1H3,(H,13,15)
• InChI Key: OODUZILRBIYLQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=O)N1C2=CC=C(C=C2)C#N
• Molecular Formula: C11H9N3O
• Molecular Weight: 199.21 g/mol
• CAS RN: 1197629-00-7

Description

“4-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of interest due to their broad range of chemical and biological properties. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis and Chemical Properties

Versatile Intermediates : Research has focused on developing practical synthesis methods for compounds closely related to the chemical structure . For instance, a practical synthesis method was developed for 5,5′-Methylene-bis(benzotriazole), a compound that serves as a versatile intermediate in the preparation of metal passivators and light-sensitive materials, emphasizing the importance of efficient, environmentally benign synthesis methods in green chemistry (Gu, Yu, Zhang, & Xu, 2009).

Corrosion Inhibition : The application of tolyltriazole, a compound with structural similarities to the one of interest, demonstrates its effectiveness as a corrosion inhibitor for copper and brass in various environments, highlighting the significance of chemical inhibitors in prolonging the lifespan of metals (Walker, 1976).

Biological Activities

Heterocyclic Compounds : The imidazole ring, which is part of the chemical structure , is known for its presence in compounds with significant biological activities. Research reviews have highlighted the diverse biological potencies of 5-oxo-imidazolone derivatives, emphasizing the importance of this structure in drug discovery due to its wide range of biological activities (Yellasubbaiah, Velmurugan, & Nagasudha, 2021).

DNA Interaction : Studies on Hoechst 33258 and its analogues, which share a similar heterocyclic motif, have demonstrated strong binding to the minor groove of double-stranded DNA, showcasing the application of these compounds in fluorescent DNA staining and as starting points for drug design (Issar & Kakkar, 2013).

Antioxidant Properties : The research on chromones, compounds related to the chemical structure of interest, has been associated with significant antioxidant properties. These properties are linked to the prevention of cell impairment and various diseases, underlining the therapeutic potential of compounds with similar structures (Yadav, Parshad, Manchanda, & Sharma, 2014).

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various enzymes and receptors, influencing numerous biological processes .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in the function of the target .

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of biochemical pathways, including those involved in inflammation, tumor growth, diabetes, allergies, fever, viral infections, oxidative stress, amoebic infections, helminthic infections, fungal infections, and ulcerogenic activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can have diverse effects at the molecular and cellular level .

Action Environment

Factors such as ph and temperature can potentially influence the action of imidazole derivatives .